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Compound of Interest

Compound Name: Naled

Cat. No.: B1676917

For Researchers, Scientists, and Drug Development Professionals

Introduction

Naled, an organophosphate insecticide, is utilized for the control of adult mosquitoes and other
flying insects. Its application, particularly through aerial spraying, raises significant questions
regarding its behavior, persistence, and ultimate fate in aquatic environments. This technical
guide provides an in-depth analysis of the environmental transformation of naled, its primary
degradation product dichlorvos (DDVP), and their impact on aquatic ecosystems. The
information is presented to support risk assessment, environmental monitoring, and the
development of safer, more sustainable pest control strategies.

Chemical and Physical Properties

A thorough understanding of the environmental fate of naled begins with its fundamental
chemical and physical properties, which are summarized below.
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Property Value Reference

1,2-dibromo-2,2-dichloroethyl
dimethyl phosphate

Chemical Name

CAS Number 300-76-5

Molecular Formula C4H7Br2CI204P

Molecular Weight 380.79 g/mol

Water Solubility Very poorly soluble [1]1(2)
Vapor Pressure High (evaporates quickly) [11(2)

Degradation of Naled in Aquatic Environments

Naled is a non-persistent insecticide that rapidly degrades in the aquatic environment through
two primary mechanisms: hydrolysis and photolysis. The primary and most toxic degradation
product of naled is dichlorvos (DDVP), another organophosphate insecticide.

Degradation Pathways

The degradation of naled to dichlorvos is a critical transformation to consider in environmental

risk assessments.

____________________
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Figure 1: Primary degradation pathway of Naled to Dichlorvos (DDVP).

Hydrolysis

The hydrolysis of naled is significantly influenced by the pH of the water. The rate of
degradation increases as the pH becomes more alkaline.
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pH Half-life (hours) Reference

5 96 [11(2)

7 15.4 [11(2)

9 1.6 [11(2)
Photolysis

Sunlight significantly accelerates the degradation of naled in aquatic environments.

Condition Half-life Reference

Direct Sunlight (on inert

~1-2 hours [11(2)
surfaces)
Freshwater (exposed to light, ]

~15 minutes [3](4)
23°C)
Freshwater (dark, 23°C) 20 hours [31(4)

Persistence in Sediment

Naled that reaches the sediment also undergoes degradation, with temperature being a key
influencing factor.

Sediment Type Temperature (°C) Half-life (hours) Reference
Marl 22.5 3
Beach Sand 22.5 5
Marl 30 1
Beach Sand 30 3

Experimental Protocols
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The determination of the environmental fate of naled relies on standardized and rigorous
experimental methodologies. The following provides an overview of the typical protocols
employed in these studies.

Hydrolysis and Photolysis Studies Workflow
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Figure 2: General experimental workflow for hydrolysis and photolysis studies.
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Hydrolysis Protocol (based on general OECD guidelines):

o Test Solutions: Prepare sterile aqueous buffer solutions at various pH levels (e.g., 4, 7, and
9).

o Application of Test Substance: Add a known concentration of naled to the buffer solutions.

 Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C) to
prevent photolysis.

o Sampling: Collect aliquots from each solution at predetermined time intervals.

e Analysis: Immediately analyze the samples for the concentration of naled and its
degradation products using a validated analytical method, such as liquid chromatography-
tandem mass spectrometry (LC-MS/MS).

o Data Analysis: Determine the rate of hydrolysis and calculate the half-life at each pH.
Photolysis Protocol (based on general OECD guidelines):
o Test Solutions: Prepare aqueous solutions of naled in sterile, purified water.

e Light Source: Use a light source that simulates natural sunlight (e.g., a xenon arc lamp with
appropriate filters). The intensity of the light should be measured and controlled.

o Exposure: Expose the test solutions to the light source at a constant temperature. Dark
controls (wrapped in aluminum foil) should be run in parallel to account for any hydrolysis.

o Sampling and Analysis: Follow the same sampling and analysis procedures as for the
hydrolysis study.

o Data Analysis: Calculate the rate of photolysis and the photolytic half-life, correcting for any
degradation observed in the dark controls.

Analytical Methods

The accurate quantification of naled and dichlorvos in environmental samples is crucial for
assessing their fate and persistence.
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e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive
and selective method for the analysis of naled and DDVP in water and biota. It involves
separating the compounds using liquid chromatography followed by detection and
guantification using a mass spectrometer. The estimated limits of detection in water can be
as low as 10 ng/L for naled and 1 ng/L for dichlorvos.[3][5]

¢ Gas Chromatography with Nitrogen-Phosphorus Detection (GC-NPD): This method is also
used for the analysis of organophosphate pesticides like naled and DDVP. It involves
separating the compounds by gas chromatography and detecting them with a nitrogen-
phosphorus detector, which is selective for compounds containing these elements.

Ecotoxicity in Aquatic Ecosystems

Both naled and its primary degradation product, dichlorvos, exhibit toxicity to aquatic
organisms. The following tables summarize the available acute toxicity data for various aquatic

species.
. . Exposure
Species Endpoint Value (pg/L) . Reference
Duration
Daphnid
EC50 0.35 48 hours [6](6)
(Invertebrate)
Lake Trout
(Salvelinus LC50 87 96 hours [6](6)
namaycush)

Acute Toxicity of Dichlorvos (DDVP) to Aquatic
Organisms

. . Exposure
Species Endpoint Value (pgl/L) ) Reference
Duration
Asian Sea Bass
LC50 320 96 hours [71(7)

(Lates calcarifer)
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Experimental Protocols for Ecotoxicity Testing

Standardized test guidelines, such as those developed by the Organisation for Economic Co-
operation and Development (OECD), are followed to ensure the reliability and comparability of

ecotoxicity data.

o OECD 203: Fish, Acute Toxicity Test: This guideline details a 96-hour test to determine the
concentration of a substance that is lethal to 50% of the test fish (LC50).[8][9]

o OECD 202: Daphnia sp. Acute Immobilisation Test: This 48-hour test determines the
concentration of a substance that immobilizes 50% of the daphnids (EC50).[3][10][11][12]
[13]

o OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This 72-hour test
measures the effect of a substance on the growth of algae, determining the concentration
that inhibits growth by 50% (EC50).[1][14][15][16][17]

Bioconcentration

Bioconcentration is the process by which a chemical substance accumulates in an organism
from the surrounding water. The bioconcentration factor (BCF) is a measure of this potential.

While specific BCF values for naled are not readily available, studies have shown that its
degradation product, DDVP, can temporarily accumulate in fish tissue. One study found that
after seven days of exposure, only extremely small amounts of DDVP were found in fish,
indicating a low potential for long-term bioconcentration.[1](2) The rapid degradation of both
naled and DDVP in the aquatic environment limits their potential for significant
bioconcentration in aquatic organisms.

Conclusion

Naled is a non-persistent insecticide in aquatic ecosystems, undergoing rapid degradation
through hydrolysis and photolysis to its primary metabolite, dichlorvos. The persistence of both
compounds is influenced by environmental factors such as pH, temperature, and sunlight, with
half-lives typically in the range of minutes to hours under environmentally relevant conditions.
While both naled and DDVP are toxic to aquatic organisms, their rapid degradation mitigates
the potential for long-term exposure and significant bioconcentration. This technical guide
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provides essential data and methodological insights for a comprehensive understanding of the
environmental fate of naled, which is critical for conducting accurate environmental risk
assessments and ensuring the protection of aquatic life. Further research on the sublethal
effects of transient exposure to naled and DDVP on a wider range of aquatic species would
enhance our understanding of their overall ecological impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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